Cas no 51279-43-7 (1,3-Benzenedicarbonyl dichloride, chloro-)

1,3-Benzenedicarbonyl dichloride, chloro- structure
51279-43-7 structure
Product Name:1,3-Benzenedicarbonyl dichloride, chloro-
CAS No:51279-43-7
MF:C8H3Cl3O2
MW:237.467219591141
CID:362681
PubChem ID:12341818
Update Time:2025-04-19

1,3-Benzenedicarbonyl dichloride, chloro- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Benzenedicarbonyl dichloride, chloro-
    • 2-chlorobenzene-1,3-dicarbonyl chloride
    • 51279-43-7
    • 2-Chlorobenzene-1,3-dicarbonyl dichloride
    • chloroisophthaloyl chloride
    • DTXSID10492073
    • SCHEMBL5285030
    • Inchi: 1S/C8H3Cl3O2/c9-6-4(7(10)12)2-1-3-5(6)8(11)13/h1-3H
    • InChI Key: SBYWPTRVJQXVLJ-UHFFFAOYSA-N
    • SMILES: ClC1C(C(=O)Cl)=CC=CC=1C(=O)Cl

Computed Properties

  • Exact Mass: 235.91999
  • Monoisotopic Mass: 235.919862g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 207
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 34.1Ų

Experimental Properties

  • PSA: 34.14
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